![molecular formula C19H19N3O4 B2876892 4-(2,4-dioxo-1H-quinazolin-3-yl)-N-(4-methoxyphenyl)butanamide CAS No. 896354-11-3](/img/structure/B2876892.png)
4-(2,4-dioxo-1H-quinazolin-3-yl)-N-(4-methoxyphenyl)butanamide
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Description
4-(2,4-dioxo-1H-quinazolin-3-yl)-N-(4-methoxyphenyl)butanamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is commonly referred to as QM-7 and has been studied extensively for its anti-cancer and anti-inflammatory properties. In
Scientific Research Applications
Synthesis and Biological Activities
- Quinazolinone derivatives, including 4-(2,4-dioxo-1H-quinazolin-3-yl)-N-(4-methoxyphenyl)butanamide, have been synthesized and evaluated for various biological activities. These compounds have been reported to possess a range of activities such as analgesic, anti-inflammatory, hypolipidemic, and anti-cancer properties. For instance, certain derivatives have shown significant analgesic and anti-inflammatory activities, potentially more potent than standard drugs like diclofenac sodium (Alagarsamy et al., 2007), (Alagarsamy et al., 2011).
Anticancer and Antitumor Activity
- Quinazolinone derivatives have been designed as selective inhibitors for specific targets such as histone deacetylase 6 (HDAC6), showing promising antiproliferative effects against various cancer cell lines (Yang et al., 2016). Some compounds in this class have also demonstrated the ability to inhibit angiogenesis and tumor growth, contributing to their potential as anticancer agents (Wedge et al., 2002).
Antihypertensive and Diuretic Potential
- Research has explored the potential of quinazolinone derivatives as diuretic and antihypertensive agents. Some synthesized compounds in this category have shown significant activity in these areas, suggesting their utility in managing hypertension and related conditions (Rahman et al., 2014), (Rahman et al., 2014).
Antioxidant Properties
- The antioxidant properties of quinazolinone derivatives have been evaluated, with studies indicating that certain structures, particularly those with hydroxyl and methoxy substituents, exhibit potent antioxidant activities. This property is important for the potential therapeutic applications of these compounds (Mravljak et al., 2021).
Antiviral Activity
- Some quinazolinone derivatives have been synthesized and tested for their antiviral activity, demonstrating potential in treating viral infections. This area of research is crucial for developing new antiviral drugs (Luo et al., 2012).
properties
IUPAC Name |
4-(2,4-dioxo-1H-quinazolin-3-yl)-N-(4-methoxyphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4/c1-26-14-10-8-13(9-11-14)20-17(23)7-4-12-22-18(24)15-5-2-3-6-16(15)21-19(22)25/h2-3,5-6,8-11H,4,7,12H2,1H3,(H,20,23)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNALBDPGGNASFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CCCN2C(=O)C3=CC=CC=C3NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,4-dioxo-1H-quinazolin-3-yl)-N-(4-methoxyphenyl)butanamide |
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